Cas no 1453199-03-5 (N1-(5-chloro-4-(1-(phenylsulfonyl)-1H-indol-3-yl)pyrimidin-2-yl)benzene-1,4-diamine)

N1-(5-chloro-4-(1-(phenylsulfonyl)-1H-indol-3-yl)pyrimidin-2-yl)benzene-1,4-diamine structure
1453199-03-5 structure
Product Name:N1-(5-chloro-4-(1-(phenylsulfonyl)-1H-indol-3-yl)pyrimidin-2-yl)benzene-1,4-diamine
CAS No:1453199-03-5
MF:C24H18ClN5O2S
MW:475.950022220612
CID:2109991
Update Time:2023-11-19

N1-(5-chloro-4-(1-(phenylsulfonyl)-1H-indol-3-yl)pyrimidin-2-yl)benzene-1,4-diamine Chemical and Physical Properties

Names and Identifiers

    • N1-(5-chloro-4-(1-(phenylsulfonyl)-1H-indol-3-yl)pyrimidin-2-yl)benzene-1,4-diamine
    • CID 101043226
    • 1,4-Benzenediamine, N1-[5-chloro-4-[1-(phenylsulfonyl)-1H-indol-3-yl]-2-pyrimidinyl]-
    • Inchi: 1S/C24H18ClN5O2S/c25-21-14-27-24(28-17-12-10-16(26)11-13-17)29-23(21)20-15-30(22-9-5-4-8-19(20)22)33(31,32)18-6-2-1-3-7-18/h1-15H,26H2,(H,27,28,29)
    • InChI Key: WMPZWMJLPLHTAR-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(NC2C=CC(=CC=2)N)N=C1C1=CN(C2C=CC=CC=21)S(C1C=CC=CC=1)(=O)=O

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 5
  • Complexity: 750
  • Topological Polar Surface Area: 111
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